Cas no 1207010-60-3 (N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207010-60-3
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5450335
• PubChem ID: 30124600
• Update Time: 2025-06-30

N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2964-1363
• 1207010-60-3
• 2-((1-methyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• AKOS024477057
• 2-[1-methyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(5-Methyl-3-isoxazolyl)-2-[[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C17H18N4O2S/c1-11-4-6-13(7-5-11)14-9-18-17(21(14)3)24-10-16(22)19-15-8-12(2)23-20-15/h4-9H,10H2,1-3H3,(H,19,20,22)
• InChI Key： AVEAODFLDHCVMP-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(C)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1207010-60-3)

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1207010-60-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2-oxazole core linked to a methylphenyl-substituted imidazole via a sulfanylacetamide bridge, makes it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, which could lead to breakthroughs in treating metabolic disorders and inflammatory conditions.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide aligns with this trend due to its selective binding affinity and low cytotoxicity profile. These properties make it a subject of interest for drug discovery platforms, particularly in oncology and autoimmune disease research. Its CAS 1207010-60-3 identifier is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

One of the most discussed aspects of this compound is its synthetic accessibility and structural versatility. The presence of both oxazole and imidazole moieties allows for facile derivatization, enabling researchers to fine-tune its pharmacokinetic properties. This adaptability is crucial for addressing challenges like drug resistance and bioavailability, which are hot topics in modern pharmacology. Computational studies have also highlighted its potential as a scaffold for fragment-based drug design, further elevating its status in medicinal chemistry.

From an industrial perspective, CAS 1207010-60-3 is often explored for its patentability and commercial viability. With the rise of AI-driven drug discovery, companies are leveraging machine learning to predict its interactions with biological targets, reducing R&D timelines. Searches for "imidazole-oxazole hybrid compounds" and "sulfanylacetamide derivatives" have spiked, indicating robust market interest. Furthermore, its green chemistry compatibility—such as solvent-free synthesis routes—resonates with sustainability-focused initiatives in the pharmaceutical sector.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-methyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide represents a convergence of innovation and practicality in drug development. Its multifaceted applications, from targeted therapy to material science, underscore its value across disciplines. As research continues to unravel its mechanisms, this compound is poised to play a pivotal role in next-generation therapeutics.